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Compound of Interest

Compound Name: Palustrin-2c

Cat. No.: B1577118

Get Quote

Executive Summary
Palustrin-2c is a cationic, amphipathic antimicrobial peptide (AMP) originally isolated from the

skin secretions of the pickerel frog, Rana palustris (also classified as Lithobates palustris).

Belonging to the Palustrin-2 family, it is characterized by a distinct "Rana box" motif—a C-

terminal cyclic disulfide loop—that stabilizes its structure. While it exhibits moderate

antimicrobial activity compared to its analogs (e.g., Palustrin-2CE), its structural conservation

makes it a critical model for understanding the structure-activity relationships (SAR) of ranid

AMPs.

This guide provides the validated amino acid sequence, physicochemical properties, solid-

phase synthesis protocols, and mechanistic insights required for research and therapeutic

development applications.

Sequence & Structural Analysis[1]
Primary Amino Acid Sequence
The validated primary sequence for Palustrin-2c consists of 31 amino acid residues.

Sequence (N-terminus
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C-terminus): GFLSTVKNLATNVAGTVIDTLKCKVTGGCRS

Region Residues
Sequence
Fragment

Structural Feature

N-Terminal Helix 1–22
GFLSTVKNLATNVAG

TVIDTLK

Amphipathic

-helix (Membrane

insertion)

Rana Box (Loop) 23–29 CKVTGGC
Disulfide-stabilized

cyclic domain

C-Terminal Tail 30–31 RS Cationic tail

Physicochemical Properties[3]
Molecular Formula: C

H

N

O

S

(Calculated based on sequence)

Molecular Weight (Average): ~3152.7 Da

Isoelectric Point (pI): ~9.39 (Cationic at physiological pH)

Net Charge (pH 7.0): +3 (Lys x3, Arg x1, N-term - Asp x1, C-term)

Hydrophobicity: High hydrophobic content in the N-terminal sector, driving membrane

partitioning.

Structural Visualization
The peptide adopts a random coil conformation in aqueous solution but transitions to an

amphipathic
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-helix in membrane-mimetic environments (e.g., TFE, SDS micelles). The C-terminal "Rana
box" is constrained by an intramolecular disulfide bridge between Cys23 and Cys29.
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Peptide Bond
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Figure 1: Structural topology of Palustrin-2c highlighting the N-terminal amphipathic helix and

the C-terminal disulfide-stabilized 'Rana box'.

Mechanism of Action
Palustrin-2c functions primarily through membrane disruption. The cationic residues (Lys, Arg)

facilitate initial electrostatic attraction to negatively charged bacterial membranes (LPS in

Gram-negatives, Teichoic acids in Gram-positives).

Adsorption: The peptide binds parallel to the lipid bilayer surface.

Folding: Membrane contact induces folding into an amphipathic helix.

Disruption: Upon reaching a threshold concentration, the peptide destabilizes the membrane

via the Carpet Model or Toroidal Pore formation, leading to depolarization and cell death.

Significance of the Rana Box: The C-terminal disulfide loop protects the peptide from

carboxypeptidase degradation and may assist in translocation across the outer membrane of

Gram-negative bacteria.

Synthesis & Purification Protocol
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To ensure high purity and correct folding, Fmoc Solid-Phase Peptide Synthesis (SPPS) is the

industry standard. The following protocol includes the critical oxidation step to form the Cys23-

Cys29 bridge.

Materials & Reagents
Resin: Rink Amide resin (for C-terminal amide) or Wang resin (for C-terminal acid). Note:

Natural Palustrin-2c is often C-terminally amidated; check specific variant requirements.

Default to Rink Amide for stability.

Coupling Reagents: HBTU/DIEA or DIC/Oxyma.

Deprotection: 20% Piperidine in DMF.

Cleavage Cocktail: TFA/TIS/H2O (95:2.5:2.5).

Oxidation Buffer: 0.1M Ammonium Bicarbonate (pH 8.0).

Step-by-Step Workflow
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Figure 2: Workflow for the chemical synthesis and cyclization of Palustrin-2c.
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Critical Protocol: Disulfide Cyclization
The formation of the intramolecular disulfide bond is the most failure-prone step.

Dissolution: Dissolve the crude, reduced peptide in 0.1M Ammonium Bicarbonate (pH 8.0) at

a low concentration (0.1 mg/mL) to favor intramolecular cyclization over intermolecular

aggregation.

Reaction: Stir openly at room temperature for 24 hours. Monitor via LC-MS (Mass shift: -2

Da due to loss of 2 protons).

Acidification: Once complete, acidify with acetic acid to pH 4.0 to quench the reaction before

HPLC purification.

Functional Characterization
Researchers must validate the activity of synthesized Palustrin-2c. The following data points

serve as benchmarks.

Antimicrobial Activity (MIC)
Palustrin-2c generally exhibits moderate potency compared to engineered analogs.

Target Organism Strain MIC (µM) Activity Level

Escherichia coli ATCC 25922 120 Low/Moderate

Staphylococcus

aureus
ATCC 25923 >100 Low

Candida albicans Clinical Isolate >100 Low

Note: The relatively high MIC values (120 µM for E. coli) suggest that Palustrin-2c may rely on

synergistic effects in its natural environment or requires specific modifications (e.g., increasing

cationicity) to enhance therapeutic potential.

Toxicity & Hemolysis
Hemolysis: Low hemolytic activity against human erythrocytes at MIC concentrations.
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Cytotoxicity: Generally low toxicity toward mammalian cells, making the Palustrin scaffold an

attractive starting point for drug design despite its lower native potency.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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